Cas no 1225905-22-5 (1-(1,3-Benzodioxol-5-yl)-2-(4-methoxyphenyl)ethanol)

• Product Name: 1-(1,3-Benzodioxol-5-yl)-2-(4-methoxyphenyl)ethanol
• CAS No: 1225905-22-5
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 6130210
• PubChem ID: 63018627
• Update Time: 2025-06-12

1-(1,3-Benzodioxol-5-yl)-2-(4-methoxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• EN300-7543429
• 1-(1,3-benzodioxol-5-yl)-2-(4-methoxyphenyl)ethanol
• 1-(1,3-dioxaindan-5-yl)-2-(4-methoxyphenyl)ethan-1-ol
• Z1079092880
• 1225905-22-5
• AKOS012317512
• 1-(1,3-Benzodioxol-5-yl)-2-(4-methoxyphenyl)ethanol

• Inchi： 1S/C16H16O4/c1-18-13-5-2-11(3-6-13)8-14(17)12-4-7-15-16(9-12)20-10-19-15/h2-7,9,14,17H,8,10H2,1H3
• InChI Key： CWRLBMQWLIXCTN-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C2C(=C1)OCO2)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 272.10485899g/mol
• Monoisotopic Mass: 272.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 47.9Ų

Additional information on 1-(1,3-Benzodioxol-5-yl)-2-(4-methoxyphenyl)ethanol

Chemical Profile of 1-(1,3-Benzodioxol-5-yl)-2-(4-methoxyphenyl)ethanol (CAS No: 1225905-22-5)

1-(1,3-Benzodioxol-5-yl)-2-(4-methoxyphenyl)ethanol, identified by its Chemical Abstracts Service (CAS) number 1225905-22-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a structural framework composed of a benzodioxole moiety linked to a 4-methoxyphenyl group through an ethanol side chain, exhibits a unique combination of chemical and pharmacological properties that make it a promising candidate for further investigation in drug discovery and therapeutic applications.

The benzodioxole core, also known as an oxygenated indole derivative, is a structural motif frequently encountered in natural products and pharmacologically active compounds. Its presence in 1-(1,3-Benzodioxol-5-yl)-2-(4-methoxyphenyl)ethanol suggests potential interactions with biological targets such as enzymes and receptors. The 4-methoxyphenyl group, on the other hand, introduces hydrophobicity and electronic modulation to the molecule, which can influence its binding affinity and metabolic stability. The ethanol side chain provides a polar region that may enhance solubility and bioavailability, making this compound an intriguing subject for further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that the benzodioxole moiety may interact with aromatic residues in protein targets, while the 4-methoxyphenyl group could engage in π-stacking interactions or hydrogen bonding. The ethanol side chain may also contribute to solvation effects, influencing the compound's overall pharmacokinetic profile. These insights are derived from high-throughput virtual screening (HTVS) and molecular dynamics (MD) simulations, which have become indispensable tools in modern drug discovery.

The synthesis of 1-(1,3-Benzodioxol-5-yl)-2-(4-methoxyphenyl)ethanol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include the formation of the benzodioxole ring through cyclization reactions, followed by functional group transformations to introduce the 4-methoxyphenyl and ethanol moieties. Advances in catalytic methods, such as transition-metal-catalyzed cross-coupling reactions, have streamlined these processes, making it feasible to produce complex molecules like this one with greater efficiency.

In the realm of medicinal chemistry, analog design plays a crucial role in identifying lead compounds with improved pharmacological properties. By modifying the substituents on the benzodioxole and 4-methoxyphenyl groups, researchers can fine-tune the activity of 1-(1,3-Benzodioxol-5-yl)-2-(4-methoxyphenyl)ethanol against specific biological targets. For instance, replacing the ethanol side chain with other functional groups could alter solubility or metabolic clearance rates. Such modifications are guided by structure-activity relationship (SAR) studies, which provide empirical data on how changes in molecular structure affect biological activity.

The potential therapeutic applications of 1-(1,3-Benzodioxol-5-yl)-2-(4-methoxyphenyl)ethanol are currently under investigation. Preliminary studies suggest that this compound may exhibit properties relevant to neurological disorders due to its structural similarity to known bioactive molecules targeting serotonin receptors. Additionally, its interaction with enzymes involved in metabolic pathways could make it valuable for developing treatments against inflammatory conditions or metabolic diseases. However, further experimental validation is necessary to confirm these hypotheses and explore new avenues for therapeutic intervention.

As research continues to uncover new biological pathways and targets, compounds like 1-(1,3-Benzodioxol-5-yl)-2-(4-methoxyphenyl)ethanol will play an increasingly important role in drug development pipelines. The integration of interdisciplinary approaches—combining synthetic chemistry with computational biology and preclinical testing—will be essential for translating promising candidates into viable therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies will further accelerate progress in this field.

The regulatory landscape for novel chemical entities also influences their development trajectory. Compliance with Good Manufacturing Practices (GMP) and international guidelines ensures that compounds like 1-(1,3-Benzodioxol-5-yl)-2-(4-methoxyphenyl)ethanol can be safely studied in clinical trials. Regulatory agencies require comprehensive data on chemical synthesis, physicochemical properties, toxicology profiles, and pharmacokinetics before approving new drugs for human use. This rigorous process underscores the importance of robust research methodologies and transparent reporting.

In conclusion,1-(1,3-Benzodioxol-5-yl)-2-(4-methoxyphenyl)ethanol (CAS No: 1225905-22-5) represents a fascinating compound with potential applications across multiple therapeutic areas. Its unique structural features—comprising a benzodioxole, a 4-methoxyphenyl, and an ethanol side chain—make it a compelling candidate for further investigation. As research advances in computational modeling and synthetic chemistry,this molecule will continue to be explored as part of broader efforts to develop novel therapeutics that address unmet medical needs.